2-(ethylthio)-4-{[5-(2-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one

• Molecular Formula: C16H12N2O4S2
• Molecular Weight: 360.4 g/mol
• IUPAC Name: (4Z)-2-ethylsulfanyl-4-[[5-(2-nitrophenyl)furan-2-yl]methylidene]-1,3-thiazol-5-one
• InChI: InChI=1S/C16H12N2O4S2/c1-2-23-16-17-12(15(19)24-16)9-10-7-8-14(22-10)11-5-3-4-6-13(11)18(20)21/h3-9H,2H2,1H3/b12-9-
• InChI Key: VYSPHADEYKHZOS-XFXZXTDPSA-N
• Isomeric SMILES: CCSC1=N/C(=C\C2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-])/C(=O)S1
• SMILES: CCSC1=NC(=CC2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-])C(=O)S1

Description

2-(ethylthio)-4-[[5-(2-nitrophenyl)-2-furanyl]methylidene]-5-thiazolone is an organonitrogen compound and an organooxygen compound. It derives from an alpha-amino acid.

Scientific Research Applications

Photophysical Properties and Singlet Oxygen Activation

The compound and its derivatives have been explored for their photophysical properties, showing potential in photophysical applications due to their absorption and fluorescence characteristics. These properties are attributed to π→π* transitions, and the compounds have demonstrated effectiveness as singlet-oxygen sensitizers, which could be valuable in photo-oxidation processes (Amati et al., 2010).

Chemical Reactivity and Derivative Formation

Research has delved into the chemical reactivity of similar compounds, focusing on reactions like bromination, thiocyanation, and nitration. These studies provide insights into the chemical behavior of such compounds and pave the way for the synthesis of various derivatives, which could have implications in further scientific applications (Saldabol et al., 2002).

Antimicrobial Applications

The antimicrobial potential of the compound's derivatives has been a subject of interest. Studies have shown that these derivatives exhibit in vitro antimicrobial activity against bacterial and fungal isolates. This suggests potential applications of the compound in developing antimicrobial agents (Wardkhan et al., 2008).

Material Science and Surface Chemistry

In the realm of materials science, the derivatives of the compound have been synthesized and studied for their adsorption on surfaces and electrochemical characteristics. These findings are crucial for applications in surface chemistry and material modification, indicating the compound's utility in these domains (Beloglazkina et al., 2007).

Antioxidant Activity

The compound's derivatives have also been synthesized and assessed for their antioxidant activities. This area of research highlights the potential therapeutic applications of the compound in combating oxidative stress-related conditions (Jois et al., 2014).